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Compound of Interest

Compound Name: 3-Aminophenyl dimethylcarbamate

Cat. No.: B020122 Get Quote

Technical Support Center: 3-Aminophenyl
dimethylcarbamate
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the safe storage and handling of 3-Aminophenyl
dimethylcarbamate (CAS No. 19962-04-0).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-Aminophenyl dimethylcarbamate?

A1: 3-Aminophenyl dimethylcarbamate should be stored at 2-8°C in a dark place.[1] It is also

recommended to store it under an inert gas, such as nitrogen or argon.[2]

Q2: What personal protective equipment (PPE) should I use when handling this compound?

A2: When handling 3-Aminophenyl dimethylcarbamate, it is important to wear protective

gloves, protective clothing, eye protection, and face protection.[3]

Q3: What are the potential hazards associated with 3-Aminophenyl dimethylcarbamate?

A3: The compound is associated with the following hazard statements: H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation).[2]
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Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these precautionary statements:

If inhaled: Move the person into fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.

If swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

Q5: Is this compound stable?

A5: While specific stability data for 3-Aminophenyl dimethylcarbamate is not readily

available, its structural similarity to other carbamates suggests that it may be susceptible to

hydrolysis, especially under non-neutral pH conditions or in the presence of moisture. Proper

storage in a dry, inert atmosphere is crucial.
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Problem Possible Cause Recommended Action

Compound has changed color

(from light yellow to darker

yellow/brown)

Exposure to light or air

(oxidation)

Discard the reagent as its

purity may be compromised.

Ensure future storage is in a

dark, airtight container,

preferably under an inert

atmosphere.

Inconsistent experimental

results

Improper storage leading to

degradation

Verify storage conditions

(temperature, light exposure,

atmosphere). If degradation is

suspected, it is recommended

to use a fresh batch of the

compound.

Difficulty in dissolving the

compound
The compound is a solid.[2]

Ensure the appropriate solvent

is being used. Gentle warming

may aid dissolution, but be

cautious of potential

degradation at elevated

temperatures.

Storage and Handling Data
Parameter Recommendation Reference

Storage Temperature 2-8°C [1][2]

Storage Conditions
Keep in a dark place, under an

inert gas (nitrogen or Argon)
[1][2]

Appearance Light yellow to yellow Solid [2]

Molecular Formula C9H12N2O2 [2][4][5]

Molecular Weight 180.21 g/mol [1][2][4]
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Experimental Workflow: Troubleshooting Storage &
Handling

Troubleshooting Workflow for 3-Aminophenyl dimethylcarbamate Storage and Handling

Storage Issues

Handling Issues

Observe unexpected
compound appearance
or inconsistent results

Verify storage conditions:
- Temperature (2-8°C)

- Light exposure (dark place)
- Atmosphere (inert gas)

Storage conditions are correct
Storage conditions

are incorrect

Potential degradation despite
correct storage.

Consider compound age.

Action: Correct storage
conditions immediately.

Use a fresh batch.

Uncertainty during
handling procedure

Review Safety Data Sheet (SDS) for:
- Required PPE

- Hazard information
- First aid measures

Appropriate PPE is used
Inappropriate or

missing PPE

Proceed with handling
according to protocol.

Action: Acquire and use
all required PPE as per SDS.
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Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

